Cas no 39205-83-9 (1-(2-hydroxyethyl)-3-nitro-1H-pyrazole-4-carboxamide)

• Product Name: 1-(2-hydroxyethyl)-3-nitro-1H-pyrazole-4-carboxamide
• CAS No: 39205-83-9
• MF: C₆H₈N₄O₄
• MW: 200.15212059021
• CID: 924350
• PubChem ID: 100244
• Update Time: 2025-04-19

1-(2-hydroxyethyl)-3-nitro-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-3-nitro-1H-pyrazole-4-carboxamide
• 1-(2-hydroxyethyl)-3-nitropyrazole-4-carboxamide
• 1-(2-hydroxy-ethyl)-3-nitro-1H-pyrazole-4-carboxylic acid amide
• 1-(2-Hydroxy-ethyl)-3-nitro-4-pyrazolcarboxamid
• 1-(2-Hydroxyethyl)-3-nitro-4-pyrazolecarboxamide
• 1-(2-Hydroxyethyl)-3-nitro-4-pyrazole-carboxamide
• 1H-Pyrazole-4-carboxamide, 1-(2-hydroxyethyl)-3-nitro-
• 4-Pyrazolecarboxamide, 1-(2-hydroxyethyl)-3-nitro-
• AC1L2ODM
• BRN 0652771
• CTK1C3603
• NSC271261
• UNII-729P9SQE0C
• SCHEMBL11473382
• DTXSID00192459
• 5-25-04-00061 (Beilstein Handbook Reference)
• 39205-83-9
• NSC 271261
• 1-(2-HYDROXYETHYL)-3-NITRO-4-CARBOXAMIDOPYRAZOLE
• Q27266059
• NSC-271261
• 729P9SQE0C

• Inchi： 1S/C6H8N4O4/c7-5(12)4-3-9(1-2-11)8-6(4)10(13)14/h3,11H,1-2H2,(H2,7,12)
• InChI Key： LOIDMDPCSBUPCZ-UHFFFAOYSA-N
• SMILES： OCCN1C=C(C(N)=O)C([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 200.05464
• Monoisotopic Mass: 200.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 124.28
• LogP: 0.10600